An In-depth Technical Guide to 5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine
An In-depth Technical Guide to 5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine
CAS Number: 425392-76-3
This technical guide provides a comprehensive overview of 5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine, a key building block in the development of novel pharmaceuticals and agrochemicals. Designed for researchers, scientists, and professionals in drug development, this document details the compound's physicochemical properties, synthesis, key reactions, and its application as a scaffold for kinase inhibitors.
Physicochemical and Safety Data
5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine is a halogenated pyrimidine derivative with the molecular formula C₅HBrClF₃N₂. Its structural features, including the reactive bromo and chloro substituents and the electron-withdrawing trifluoromethyl group, make it a versatile intermediate in organic synthesis.
Table 1: Physicochemical Properties of 5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine
| Property | Value |
| CAS Number | 425392-76-3 |
| Molecular Formula | C₅HBrClF₃N₂ |
| Molecular Weight | 261.43 g/mol |
| Appearance | White to off-white crystalline solid or clear, colorless liquid |
| Melting Point | -2 to 0 °C |
| Boiling Point | 44-45 °C at 5 Torr |
| Density | 1.920 g/cm³ |
| Refractive Index | 1.493 |
| Solubility | Soluble in common organic solvents such as dichloromethane and acetone. |
Safety and Handling:
5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine is classified as an irritant. It may cause skin, eye, and respiratory irritation. Standard laboratory safety protocols should be strictly followed, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat. Handling should be performed in a well-ventilated area or a fume hood. The compound is sensitive to photodegradation and should be stored in amber containers, tightly sealed, at 2-8°C under an inert atmosphere (nitrogen or argon), and protected from light and moisture. Upon heating, it may release toxic fumes.
Synthesis and Reactivity
The reactivity of 5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine is dominated by the two halogen substituents. The bromine atom at the 5-position and the chlorine atom at the 4-position are both susceptible to nucleophilic substitution and serve as handles for palladium-catalyzed cross-coupling reactions. Generally, the C-Br bond is more reactive than the C-Cl bond in such cross-coupling reactions, allowing for selective functionalization.
Caption: General synthetic workflow for pyrimidine derivatives.
Experimental Protocols
The following are generalized experimental protocols for key reactions involving 5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine, adapted from procedures for structurally similar compounds. Researchers should optimize these conditions for their specific substrates and setups.
Suzuki-Miyaura Cross-Coupling
This reaction is a versatile method for forming carbon-carbon bonds, typically at the more reactive C-Br position.
Materials:
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5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine
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Arylboronic acid (1.1 - 1.5 equivalents)
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Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)
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Base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 equivalents)
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Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, or DMF)
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Degassed water
Procedure:
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In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), combine 5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine (1.0 equivalent), the arylboronic acid, the base, and the palladium catalyst.
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Add the degassed organic solvent and water (typically a 4:1 to 10:1 ratio).
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Heat the reaction mixture with stirring to 80-110 °C.
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Monitor the reaction progress by TLC or LC-MS.
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Upon completion, cool the reaction to room temperature.
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Quench the reaction with a saturated aqueous solution of ammonium chloride and extract with an organic solvent (e.g., ethyl acetate).
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by flash column chromatography.
Caption: Experimental workflow for the Suzuki-Miyaura coupling.
Nucleophilic Aromatic Substitution (SNAr)
The electron-deficient pyrimidine ring facilitates nucleophilic substitution, often with amines, at the chloro or bromo positions.
Materials:
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5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine
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Nucleophile (e.g., a primary or secondary amine, 1.0-1.2 equivalents)
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Base (e.g., triethylamine or diisopropylethylamine, 1.5-2.0 equivalents)
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Solvent (e.g., ethanol, isopropanol, or DMF)
Procedure:
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In a round-bottom flask, dissolve 5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine (1.0 equivalent) in the chosen solvent.
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Add the amine nucleophile and the base.
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Heat the reaction mixture with stirring (temperature will vary depending on the nucleophile's reactivity).
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Monitor the reaction progress by TLC or LC-MS.
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Upon completion, cool the reaction to room temperature.
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If a precipitate forms, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.
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The crude product can be purified by recrystallization or flash column chromatography.
Application in Drug Development: Kinase Inhibitors
The pyrimidine scaffold is a "privileged structure" in medicinal chemistry, frequently appearing in the core of various kinase inhibitors used in oncology. The structural resemblance of the pyrimidine ring to the purine core of ATP allows for competitive binding to the ATP-binding site of kinases.
5-Bromo-4-chloro-6-(trifluoromethyl)pyrimidine is an excellent starting material for the synthesis of a diverse range of kinase inhibitors. The bromo and chloro groups provide reactive sites for the introduction of various substituents through reactions like the Suzuki-Miyaura coupling and nucleophilic aromatic substitution, allowing for the fine-tuning of potency and selectivity against specific kinase targets.
Many kinase signaling pathways are implicated in cancer cell proliferation and survival. For instance, the Aurora kinases are crucial for cell cycle regulation, and their inhibition can lead to mitotic arrest and apoptosis in cancer cells.
Caption: Inhibition of the Aurora kinase signaling pathway.
The synthesis of such inhibitors often involves a sequential substitution approach. For example, a dihalopyrimidine core can first react with one amine, followed by a second reaction with another amine or a Suzuki coupling to introduce further diversity, leading to potent and selective drug candidates.
